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Compound of Interest

Compound Name: Ro 41-0960

Cat. No.: B1680681

Disclaimer: This document provides general guidance for the proper disposal of the research
chemical Ro 41-0960. It is essential for all personnel to consult their institution's Environmental
Health and Safety (EHS) department for specific protocols and to ensure full compliance with
local, state, and federal regulations. Always prioritize site-specific procedures.

Overview and Safety Considerations

Ro 41-0960 is a selective, reversible, and orally active catechol-O-methyltransferase (COMT)
inhibitor used for research purposes.[1][2] While the substance is not classified as hazardous
according to the Globally Harmonized System (GHS), it is designated as Water Hazard Class 1
(slightly hazardous for water).[3] Therefore, it must not be allowed to enter sewers, surface
water, or ground water.[3][4] Prudent laboratory practices dictate treating all research
chemicals with caution, even in the absence of a formal hazard classification.

Personal Protective Equipment (PPE): When handling Ro 41-0960 in solid or solution form, the
following PPE is recommended:

e Gloves: Chemically resistant gloves (e.g., nitrile).
o Eye Protection: Safety glasses or goggles.

e Lab Coat: A standard laboratory coat.
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o Respiratory Protection: For handling bulk powder, a dust mask (e.g., N95) is advisable to

prevent inhalation.

Quantitative Data and Chemical Properties

The following table summarizes key properties of Ro 41-0960.

Property Value Source(s)
CAS Number 125628-97-9 [3]
Molecular Formula C13HsFNOs [5]
Molecular Weight 277.20 g/mol [5]
Appearance Yellow solid

Storage Temperature

Powder: -20°C; In solvent:
-80°C

(516171

Solubility

DMSO: 20 mg/mLDMF: 20
mg/mLEthanol: 20 mg/mLPBS
(pH 7.2): 0.2 mg/mL

[2]

NFPA Rating

Health: 0, Fire: 0, Reactivity: 0

[3]

HMIS Rating

Health: 0, Fire: 0, Reactivity: O

[3]

Step-by-Step Disposal Procedures

The disposal of Ro 41-0960 must be handled through your institution's hazardous waste

management program.[8][9][10] Never dispose of this chemical down the sink or in the regular

trash.[8][9]

3.1 Waste Segregation

Proper segregation is critical to ensure safe disposal. Use separate, clearly labeled containers

for each waste stream.

e Solid Waste:
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o Collect expired or unused Ro 41-0960 powder in its original container or a new, sealed,
and compatible container.

o Place contaminated materials such as weigh boats, paper, and gloves into a dedicated
plastic bag or container labeled "Solid Chemical Waste."

e Liquid Waste:

o Collect solutions of Ro 41-0960 in a dedicated, leak-proof, and chemically compatible
container (e.g., a high-density polyethylene bottle).[8][9]

o Do not mix with other incompatible waste streams (e.g., halogenated vs. non-halogenated
solvents, acidic vs. basic solutions).[9]

e Sharps Waste:

o Dispose of any needles, syringes, or contaminated glass pipettes used to handle Ro 41-
0960 solutions in a designated sharps container labeled for chemical contamination.

3.2 Container Labeling

All waste containers must be properly labeled before collection by EHS. The label should
include:

The words "Hazardous Waste."[8]

The full chemical name: "Ro 41-0960" and any solvents used. Avoid abbreviations.[9]

The approximate concentration and volume of each component.

The date the container was first used for waste accumulation.

The responsible Principal Investigator's name and laboratory location.

3.3 Disposal of Empty Containers

e Thoroughly empty the container of all contents.[9]
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e The first rinse of the container with a suitable solvent (e.g., ethanol) must be collected and
disposed of as hazardous liquid waste.[9]

o For containers of highly toxic chemicals, the first three rinses must be collected as
hazardous waste.[9] Although Ro 41-0960 is not classified as highly toxic, following this
more stringent procedure is a prudent practice.

 After rinsing, allow the container to air-dry completely in a fume hood.

o Deface the original label to prevent confusion and dispose of the clean, dry container
according to institutional guidelines for glass or plastic recycling/trash.

3.4 Storage and Collection
o Keep all waste containers securely sealed except when adding waste.[9]
o Store waste in a designated satellite accumulation area within the laboratory.

o Use secondary containment (e.g., a plastic tub) for all liquid waste containers to mitigate
spills.[9]

e Schedule a waste pickup with your institution's EHS department according to their
procedures.[9][10]

Experimental Protocols and Visualizations
Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of waste
generated from work with Ro 41-0960.
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Caption: Logical workflow for the segregation and disposal of Ro 41-0960 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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